Cas no 921862-33-1 (N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-phenylmethanesulfonamide)

• Product Name: N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-phenylmethanesulfonamide
• CAS No: 921862-33-1
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• CID: 6435998
• PubChem ID: 18570741
• Update Time: 2025-05-24

N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-phenylmethanesulfonamide
• F2256-0183
• 921862-33-1
• AKOS024632033
• N-(1-methyl-2-oxoindolin-5-yl)-1-phenylmethanesulfonamide
• N-(1-methyl-2-oxo-3H-indol-5-yl)-1-phenylmethanesulfonamide

• Inchi： 1S/C16H16N2O3S/c1-18-15-8-7-14(9-13(15)10-16(18)19)17-22(20,21)11-12-5-3-2-4-6-12/h2-9,17H,10-11H2,1H3
• InChI Key： DTDPYYGWPLDWDD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)S(NC1C=CC2=C(C=1)CC(=O)N2C)(=O)=O

Computed Properties

• Exact Mass: 316.08816355g/mol
• Monoisotopic Mass: 316.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-phenylmethanesulfonamide

Research Briefing on N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-phenylmethanesulfonamide (CAS: 921862-33-1)

N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-phenylmethanesulfonamide (CAS: 921862-33-1) is a sulfonamide derivative that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound, characterized by its unique indole and phenylmethanesulfonamide moieties, has been investigated for its role in modulating various biological pathways, particularly those involved in inflammation and oncology. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, providing valuable insights into its potential as a drug candidate.

The synthesis of N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-phenylmethanesulfonamide involves multi-step organic reactions, with an emphasis on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating further biological evaluation. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC have been employed to confirm the structural integrity and purity of the synthesized product, ensuring reproducibility for subsequent studies.

Pharmacological studies have revealed that N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-phenylmethanesulfonamide exhibits promising activity against specific molecular targets. For instance, it has been shown to inhibit key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2), suggesting potential applications in treating inflammatory diseases. Additionally, preliminary in vitro and in vivo studies indicate that this compound may possess anti-proliferative effects against certain cancer cell lines, warranting further investigation into its oncological applications.

Mechanistic studies have elucidated that the compound's biological activity is mediated through its interaction with cellular signaling pathways. Molecular docking simulations and binding assays have demonstrated its affinity for specific protein targets, providing a structural basis for its inhibitory effects. These findings are crucial for the rational design of derivatives with enhanced potency and selectivity, which could lead to the development of novel therapeutics.

Despite these promising results, challenges remain in the development of N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-phenylmethanesulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Recent efforts have focused on structural modifications to improve these pharmacokinetic properties while retaining the compound's biological activity.

In conclusion, N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-phenylmethanesulfonamide represents a promising candidate for further drug development, with potential applications in inflammation and oncology. Ongoing research aims to optimize its pharmacological profile and explore its therapeutic potential in greater depth. Future studies will likely focus on translational research, including animal models and clinical trials, to validate its efficacy and safety in humans.